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A deep dive into the performance of ordinary differential equation (ODE) solvers is critical for

researchers, scientists, and drug development professionals. The choice of solver can

significantly impact the accuracy and speed of simulations in areas like

pharmacokinetic/pharmacodynamic (PK/PD) modeling. This guide provides a performance

comparison of a basic ODE solver, herein referred to as OdE1, against more advanced

alternatives, supported by experimental data and detailed protocols.

The term OdE1 in this context refers to a numerical solver for ordinary differential equations

based on the first-order Euler method.[1][2][3] This method is foundational and serves as a

simple starting point for understanding numerical integration.[3] It approximates the solution to

an ODE by taking small, linear steps along the tangent of the solution curve.[2][4] While

straightforward to implement, its performance, particularly in terms of accuracy, is often a key

consideration.[3][5][6]

Alternatives to the OdE1 (Euler) Method
For most practical applications in science and drug development, more sophisticated ODE

solvers are employed. These can be broadly categorized as follows:

Higher-Order Explicit Solvers (e.g., ode4, Runge-Kutta methods like ode45): These methods,

such as the widely used fourth-order Runge-Kutta method, improve upon the Euler method

by evaluating the derivative at multiple points within each time step to achieve a more

accurate approximation.[5][7][8] The popular ode45 solver in MATLAB, for instance, uses a
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combination of fourth and fifth-order formulas to estimate the error and adjust the step size

automatically.[5][8]

Implicit and Stiff Solvers (e.g., ode15s): Many biological systems, including those in PK/PD

models, can be "stiff." This means the system has processes that occur on vastly different

time scales.[9][10][11] For such problems, explicit solvers like OdE1 and even ode45 can

become computationally expensive and unstable, requiring extremely small step sizes.[9][10]

Implicit solvers, such as ode15s, are designed to handle stiff problems efficiently and are

often the recommended choice in these scenarios.[9][10][11]

Performance Comparison
The performance of an ODE solver is typically evaluated based on two key metrics: accuracy

(how close the numerical solution is to the true solution) and computational cost (the time it

takes to compute the solution).

Accuracy vs. Step Size
A fundamental trade-off exists between accuracy and the step size (h) for the OdE1 (Euler)

method. Smaller step sizes generally lead to higher accuracy but require more computational

steps to cover the same time interval.[2][4][6] The global error of the Euler method is

proportional to the step size, meaning that halving the step size will roughly halve the error.[3]

In contrast, higher-order methods like the fourth-order Runge-Kutta (ode45) have a much more

favorable relationship between step size and accuracy, where the error decreases with a higher

power of the step size (e.g., h^4).[5]

Table 1: Conceptual Comparison of Accuracy

Solver Type
Error Dependence on Step
Size (h)

General Accuracy

OdE1 (Euler) Proportional to h Low

ode4 (Runge-Kutta 4th Order) Proportional to h⁴ High

ode45 (Variable-Step RK) Adaptive Very High

ode15s (Stiff Solver) Adaptive High (for stiff problems)
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Speed for Stiff vs. Non-Stiff Problems
For non-stiff problems, explicit solvers like ode45 are generally faster than stiff solvers like

ode15s for a given level of accuracy.[9][10] However, for stiff problems, the situation is

reversed. A stiff solver like ode15s can take much larger time steps while maintaining stability,

leading to significantly faster computation times compared to a non-stiff solver which would be

forced to take tiny steps.[9][10]

Table 2: Solver Performance on Stiff and Non-Stiff Problems

Problem Type OdE1 (Euler) ode45 (Non-Stiff) ode15s (Stiff)

Non-Stiff

Slow (requires very

small steps for

accuracy)

Fastest Slower than ode45

Stiff
Very Slow &

Potentially Unstable

Very Slow &

Potentially Unstable
Fastest

Experimental Protocols
To benchmark the performance of ODE solvers, a standardized set of test problems is required.

In the context of drug development, these problems often come from pharmacokinetic and

pharmacodynamic models.

General Benchmarking Protocol:
Define a Set of Benchmark Models: Select a variety of ODE models relevant to the field. For

pharmacology, this would include one-compartment, multi-compartment, and target-mediated

drug disposition models.[12][13] These models should encompass both non-stiff and stiff

dynamics.

Establish a Reference Solution: For each model, generate a high-accuracy "true" solution.

This can be achieved by using a very high-order solver with very strict error tolerances.

Run Solvers with Varying Tolerances: Execute each solver being benchmarked on the test

models with a range of error tolerance settings (for adaptive-step solvers) or a range of fixed

step sizes (for solvers like OdE1).
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Measure Performance Metrics: For each run, record:

Computational Time: The wall-clock time required to solve the ODE system over a

specified time interval.

Accuracy (Error): The difference between the solver's output and the reference solution at

the final time point or averaged over the entire time course.

Generate Work-Precision Diagrams: Plot the computational time against the achieved

accuracy for each solver. This provides a visual representation of the efficiency of each

method.

Visualizing Workflows in Drug Development
The application of ODE solvers is a core component of the PK/PD modeling workflow. This

process involves several interconnected steps, from data acquisition to model simulation and

validation.
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Caption: A flowchart of the Pharmacokinetic/Pharmacodynamic (PK/PD) modeling workflow.
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This diagram illustrates how experimental data informs the development of an ODE-based

model. The numerical solver is a key component in the simulation and analysis phase, enabling

the estimation of model parameters and the simulation of different dosing scenarios. The

results are then validated and used to make predictions, which can guide further experiments.

In conclusion, while the OdE1 (Euler) method provides a basic framework for understanding

numerical solutions to ODEs, its practical application in research and drug development is

limited by its low accuracy. For non-stiff problems, higher-order explicit solvers like ode45 offer

a significant improvement in efficiency. For the stiff systems often encountered in biological

modeling, specialized implicit solvers such as ode15s are essential for obtaining accurate

solutions in a reasonable amount of time. A thorough understanding of the problem's

characteristics is crucial for selecting the most appropriate and efficient ODE solver.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://iro.uiowa.edu/esploro/outputs/journalArticle/Benchmarking-stiff-ode-solvers-for-atmospheric/9984003996802771
https://pmc.ncbi.nlm.nih.gov/articles/PMC8846629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8846629/
https://blog.djnavarro.net/posts/2023-05-16_stan-ode/
https://www.benchchem.com/product/b1578479#benchmarking-the-performance-of-the-ode1-function
https://www.benchchem.com/product/b1578479#benchmarking-the-performance-of-the-ode1-function
https://www.benchchem.com/product/b1578479#benchmarking-the-performance-of-the-ode1-function
https://www.benchchem.com/product/b1578479#benchmarking-the-performance-of-the-ode1-function
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1578479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

